Cas no 1344931-87-8 ((1S)-1-(2,4-dibromophenyl)ethan-1-ol)

• Product Name: (1S)-1-(2,4-dibromophenyl)ethan-1-ol
• CAS No: 1344931-87-8
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• CID: 6252341
• PubChem ID: 63365085
• Update Time: 2025-05-20

(1S)-1-(2,4-dibromophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,4-dibromophenyl)ethan-1-ol
• (S)-1-(2,4-Dibromophenyl)ethan-1-ol
• AKOS012669920
• 1344931-87-8
• CS-0266649
• EN300-1896523

• Inchi： 1S/C8H8Br2O/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： WREIGORHQIZOII-YFKPBYRVSA-N
• SMILES： BrC1C=C(C=CC=1[C@H](C)O)Br

Computed Properties

• Exact Mass: 279.89214g/mol
• Monoisotopic Mass: 277.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(2,4-dibromophenyl)ethan-1-ol

(1S)-1-(2,4-Dibromophenyl)ethan-1-ol: A Comprehensive Overview

(1S)-1-(2,4-Dibromophenyl)ethan-1-ol, with the CAS number 1344931-87-8, is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a hydroxyl group attached to a chiral carbon center. The presence of the hydroxyl group and the bromine atoms introduces a range of chemical reactivity and functional properties that make this compound valuable in diverse applications.

The core structure of (1S)-1-(2,4-Dibromophenyl)ethan-1-ol consists of a benzene ring substituted with two bromine atoms at the 2 and 4 positions. This substitution pattern imparts stability to the aromatic system while maintaining reactivity due to the electron-withdrawing nature of the bromine atoms. The hydroxyl group attached to the chiral carbon atom introduces additional functionality, enabling this compound to participate in various chemical reactions such as nucleophilic substitutions, oxidations, and reductions. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining the compound's physical properties and reactivity.

Recent advancements in synthetic chemistry have led to novel methods for synthesizing (1S)-1-(2,4-Dibromophenyl)ethan-1-ol. Researchers have explored asymmetric synthesis techniques to selectively produce the (S)-enantiomer, which is often preferred in pharmaceutical applications due to its specific biological activity. These methods typically involve the use of chiral catalysts or auxiliaries to control the stereochemical outcome of the reaction. For instance, enantioselective epoxidation followed by ring-opening reactions has emerged as a promising approach for constructing this compound with high enantiomeric excess.

In terms of applications, (1S)-1-(2,4-Dibromophenyl)ethan-1-ol has found utility in several fields. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Its ability to undergo various transformations makes it an ideal building block for constructing complex drug candidates. For example, recent studies have demonstrated its use in synthesizing compounds with anti-inflammatory and antioxidant properties.

Beyond pharmaceuticals, this compound has also been employed in materials science for developing advanced materials with tailored properties. The bromine atoms in its structure can act as leaving groups in substitution reactions, enabling the formation of covalent bonds with other functional groups. This property has been exploited in the synthesis of polymers and hybrid materials with applications in electronics and optoelectronics.

From an environmental perspective, researchers have investigated the biodegradation pathways of (1S)-1-(2,4-Dibromophenyl)ethan-1-ol to assess its potential impact on ecosystems. Studies have shown that under aerobic conditions, this compound can undergo microbial degradation through oxidative cleavage of the aromatic ring. However, further research is needed to fully understand its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, (1S)-1-(2,4-Dibromophenyl)ethan-1-ol is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new applications and synthetic methodologies for this compound, its role in advancing modern chemistry is expected to grow further.